Cas no 1564481-15-7 (2-(2-{(tert-butoxy)carbonyl(methyl)amino}ethyl)benzoic acid)

• Product Name: 2-(2-{(tert-butoxy)carbonyl(methyl)amino}ethyl)benzoic acid
• CAS No: 1564481-15-7
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 4606324
• PubChem ID: 104546866
• Update Time: 2025-09-26

2-(2-{(tert-butoxy)carbonyl(methyl)amino}ethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{[(tert-butoxy)carbonyl](methyl)amino}ethyl)benzoic acid
• 2-(2-{(tert-butoxy)carbonyl(methyl)amino}ethyl)benzoic acid

• Inchi： 1S/C15H21NO4/c1-15(2,3)20-14(19)16(4)10-9-11-7-5-6-8-12(11)13(17)18/h5-8H,9-10H2,1-4H3,(H,17,18)
• InChI Key： USZLAIJQIHIJIJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1CCN(C(OC(C)(C)C)=O)C

Additional information on 2-(2-{(tert-butoxy)carbonyl(methyl)amino}ethyl)benzoic acid

2-(2-{(tert-butoxy)carbonyl(methyl)amino}ethyl)benzoic acid (CAS No. 1564481-15-7): An Overview of a Promising Compound in Medicinal Chemistry

2-(2-{(tert-butoxy)carbonyl(methyl)amino}ethyl)benzoic acid (CAS No. 1564481-15-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to as TBCEBA for simplicity, belongs to the class of amino acid derivatives and is characterized by its benzoic acid core and a tert-butoxycarbonyl (Boc) protected amino group. The Boc group plays a crucial role in modulating the compound's reactivity and stability, making it an attractive candidate for various pharmaceutical applications.

The synthesis of 2-(2-{(tert-butoxy)carbonyl(methyl)amino}ethyl)benzoic acid involves several well-established chemical reactions, including the protection of the amino group with tert-butoxycarbonyl (Boc), followed by the coupling of the protected amino acid with a suitable benzoic acid derivative. The final step typically involves deprotection to reveal the active amino group, which can then be further functionalized as needed. Recent advancements in synthetic methodologies have made this process more efficient and scalable, facilitating its use in both academic research and industrial settings.

In terms of its biological activity, 2-(2-{(tert-butoxy)carbonyl(methyl)amino}ethyl)benzoic acid has shown promising results in various preclinical studies. One notable area of research is its potential as an anti-inflammatory agent. Studies have demonstrated that TBCEBA can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's neuroprotective effects. Research has shown that TBCEBA can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind this neuroprotective effect is thought to involve the modulation of intracellular signaling pathways, particularly those related to mitochondrial function and calcium homeostasis.

Beyond its therapeutic applications, 2-(2-{(tert-butoxy)carbonyl(methyl)amino}ethyl)benzoic acid has also been explored for its use in drug delivery systems. Its amphiphilic nature allows it to form stable micelles or liposomes, which can be used to encapsulate hydrophobic drugs and improve their solubility and bioavailability. This property is particularly valuable in the development of targeted drug delivery systems for cancer therapy, where enhanced drug delivery can lead to improved treatment outcomes and reduced side effects.

The safety profile of TBCEBA has been extensively evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-(2-{(tert-butoxy)carbonyl(methyl)amino}ethyl)benzoic acid (CAS No. 1564481-15-7) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, TBCEBA is poised to play a significant role in advancing the field of drug discovery and development.